1-(3,4-Dichlorophenyl)-2-{[5-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl]sulfanyl}ethan-1-one

• IUPAC Name: 1-(3,4-dichlorophenyl)-2-[[5-(4-methylphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C19H13Cl2N3OS2/c1-11-2-4-12(5-3-11)16-9-26-18-22-23-19(24(16)18)27-10-17(25)13-6-7-14(20)15(21)8-13/h2-9H,10H2,1H3
• InChI Key: YUJIRHVKSWYQSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=NN=C(N23)SCC(=O)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C19H13Cl2N3OS2
• Molecular Weight: 434.4 g/mol

Description

1-(3,4-Dichlorophenyl)-2-{[5-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl]sulfanyl}ethan-1-one is a useful research compound. Its molecular formula is C19H13Cl2N3OS2 and its molecular weight is 434.35. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Structural Characterization

• The synthesis of heterocyclic compounds, including triazolo and thiazol derivatives, often involves reactions with active methylenes to produce a range of heterocycles such as 4-hydroxy and 4-mercaptopyrimidine, pyrimidinone, and thiazole derivatives (Shibuya, 1984). These synthetic pathways are crucial for developing compounds with potential applications in medicinal chemistry and materials science.
• Structural characterization of related compounds, including isostructural thiazoles with various substitutions, provides insights into their molecular geometry and potential interaction mechanisms with biological targets or materials. For instance, the crystallization and single crystal diffraction studies offer a deeper understanding of the compound's molecular structure, which is essential for predicting its reactivity and binding properties (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).